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Compound of Interest

Compound Name: 2-Amino-3-iodonaphthalene

Cat. No.: B185777

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 2-Amino-3-iodonaphthalene. It is intended to serve as a foundational resource
for researchers and professionals engaged in chemical synthesis, drug discovery, and
materials science. This document compiles available data on its synthesis, physical
characteristics, and spectral properties, while also highlighting areas where further
experimental investigation is warranted. Due to the limited availability of specific experimental
data for this compound, this guide also provides expected characteristics based on the known
properties of its constituent functional groups.

Chemical and Physical Properties

2-Amino-3-iodonaphthalene is an aromatic organic compound containing a naphthalene
backbone substituted with both an amino and an iodo group. These functional groups make it a
potentially valuable intermediate in various chemical syntheses.[1]
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Property Value Source(s)
Chemical Formula CioHsIN [21[31[41[5]
Molecular Weight 269.08 g/mol [2][5]
CAS Number 116632-14-5 [2]
Appearance Not specified (likely a solid)
. ) 86°C to 92°C (range from
Melting Point ) ) [6]
commercial suppliers)
Boiling Point Not available
No quantitative data available.
Expected to be soluble in
Solubility common organic solvents like [1]

ethanol, DMSO, and DMF, with

limited solubility in water.

Structural Information

Caption: Molecular structure of 2-Amino-3-iodonaphthalene.

Synthesis Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Amino-3-

iodonaphthalene is not readily available in the literature, two primary synthetic routes have

been described. The following protocols are based on these described methods and general

organic chemistry principles.

Synthesis via Reduction of 2-lodo-3-nitronaphthalene

This method involves the reduction of a nitro group to an amine.
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Caption: Workflow for synthesis via reduction.

Experimental Protocol:

+ Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, dissolve 2-iodo-3-nitronaphthalene in ethanol.

+ Reduction: Add a reducing agent, such as tin(ll) chloride (SnClz2), to the solution. The mixture
is then heated to reflux.

« Monitoring: The progress of the reaction can be monitored by thin-layer chromatography
(TLC).
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o Workup: Upon completion, the reaction mixture is cooled to room temperature and filtered.
The solvent is removed from the filtrate under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel to yield 2-
Amino-3-iodonaphthalene.[7][8]

Synthesis via Directed Ortho-metallation

This regioselective method involves the protection of the amino group, followed by directed

iodination.
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Synthesis via Ortho-metallation
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Potential Application Pathways

2-Amino-3-iodonaphthalene

Scaffold for Novel Organic
ew Candidates Materials

Versatile Intermediate

Pharmaceutical Synthesis

Drug Discovery

Materials Science

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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